molecular formula C6H5N3O2S B8609283 2H-Pyrido(2,3-e)-1,2,4-thiadiazine, 1,1-dioxide CAS No. 70661-83-5

2H-Pyrido(2,3-e)-1,2,4-thiadiazine, 1,1-dioxide

Cat. No. B8609283
CAS RN: 70661-83-5
M. Wt: 183.19 g/mol
InChI Key: XTJZVZARRFTFMX-UHFFFAOYSA-N
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Description

2H-Pyrido(2,3-e)-1,2,4-thiadiazine, 1,1-dioxide is a useful research compound. Its molecular formula is C6H5N3O2S and its molecular weight is 183.19 g/mol. The purity is usually 95%.
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properties

CAS RN

70661-83-5

Molecular Formula

C6H5N3O2S

Molecular Weight

183.19 g/mol

IUPAC Name

4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide

InChI

InChI=1S/C6H5N3O2S/c10-12(11)5-2-1-3-7-6(5)8-4-9-12/h1-4H,(H,7,8,9)

InChI Key

XTJZVZARRFTFMX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(NC=NS2(=O)=O)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2 g of 2-aminopyridine-3-sulfonamide (Preparation 6) and 20 cm3 of ethyl orthoformate is brought to reflux for 1 hour. After cooling, the crystalline precipitate obtained is collected on a filter and washed with ether.
Quantity
2 g
Type
reactant
Reaction Step One
Name
ethyl orthoformate
Quantity
20 mL
Type
reactant
Reaction Step One

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